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Compound of Interest

Compound Name: Diethyl 4-fluoroheptanedioate
CAS No.: 951624-81-0
Cat. No.: B1416238
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An In-Depth Technical Guide to Diethyl 4-fluoroheptanedioate: Synthesis, Characterization,
and Potential Applications

Authored by: A Senior Application Scientist

Foreword: The strategic incorporation of fluorine into organic molecules has become a
cornerstone of modern drug discovery and materials science. Fluorine's unique properties,
including its high electronegativity, small van der Waals radius, and the strength of the carbon-
fluorine bond, can profoundly influence a molecule's pharmacokinetic and physicochemical
properties. This guide provides a comprehensive overview of a novel fluorinated building block,
diethyl 4-fluoroheptanedioate, from its foundational molecular structure to its potential
applications. This document is intended for researchers, scientists, and drug development
professionals seeking to leverage the unique attributes of fluorinated synthons.

Molecular Overview and Physicochemical
Properties
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Diethyl 4-fluoroheptanedioate is a fluorinated derivative of diethyl heptanedioate (also known

as diethyl pimelate). The introduction of a single fluorine atom at the C4 position is anticipated

to significantly alter the molecule's polarity, lipophilicity, and metabolic stability compared to its

non-fluorinated counterpart.

Table 1: Predicted Physicochemical Properties of Diethyl 4-fluoroheptanedioate

Property Predicted Value Source/Rationale
Molecular Formula C11H19FO4 Calculated
Molecular Weight 234.26 g/mol Calculated
IUPAC Name diethyl 4-fluoroheptanedioate Nomenclature
CAS Number Not available Novel Compound
N ) Extrapolated from similar non-
Boiling Point ~280-290 °C ) ]
fluorinated diesters.
) Estimated based on related
Density ~1.05-1.15 g/cm3 )
fluorinated esters.
Appearance Colorless to pale yellow liquid Typical for aliphatic diesters.
Soluble in common organic )
- Based on general properties of
Solubility solvents (e.g., DCM, EtOAc,

THF). Insoluble in water.

similar esters.

Molecular Structure

The molecular structure of diethyl 4-fluoroheptanedioate consists of a seven-carbon chain

with ethyl ester groups at both ends (C1 and C7) and a fluorine atom at the central carbon

(C4).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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